Cas no 1502162-73-3 (Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• CAS No: 1502162-73-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD28501928
• CID: 3040912
• PubChem ID: 69328818
• Update Time: 2025-10-20

Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• 1-Boc-4-hydroxy-2,2-dimethylpiperidine
• tert-butyl4-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• SB15689
• AK200753
• t-Butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• EN300-3572169
• 1502162-73-3
• AKOS027252178
• DB-145448
• MFCD28501928
• DS-10239
• SY096643
• P14896
• CS-0048214
• CKC16273
• AC-30471
• SCHEMBL5140938
• Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate

• MDL： MFCD28501928
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-6-9(14)8-12(13,4)5/h9,14H,6-8H2,1-5H3
• InChI Key： YDWHJXKEBCZNDT-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.6

Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate (CAS No. 1502162-73-3)

Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate (CAS No. 1502162-73-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the tert-butyl group and piperidine ring, make it a valuable building block for drug discovery and development. Researchers and manufacturers often seek this compound for its versatility in constructing complex molecules, particularly in the fields of central nervous system (CNS) drug research and bioactive molecule design.

The growing demand for Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate aligns with current trends in small molecule therapeutics and precision medicine. As the pharmaceutical industry increasingly focuses on targeted drug delivery and personalized treatment, intermediates like this compound play a crucial role in developing novel therapeutic agents. Its carbamate functionality provides excellent stability while allowing for selective deprotection, making it particularly useful in multi-step synthetic routes.

From a synthetic chemistry perspective, the hydroxyl group at position 4 of the piperidine ring offers multiple modification possibilities, enabling the creation of diverse derivatives. This characteristic has made CAS No. 1502162-73-3 particularly interesting for researchers working on structure-activity relationship (SAR) studies and medicinal chemistry optimization. The compound's sterically hindered structure also contributes to its unique reactivity profile in various chemical transformations.

Quality control of Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group in its structure is particularly valuable in peptide synthesis and organocatalysis, areas that have seen significant growth in recent years.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic synthesis. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended when working with CAS No. 1502162-73-3. The compound's stability under normal conditions makes it suitable for long-term storage when kept in appropriate containers away from moisture and strong oxidizers.

The market for Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate has expanded alongside advancements in asymmetric synthesis and chiral chemistry. Its potential applications in developing neuroactive compounds and enzyme inhibitors have attracted significant attention from both academic and industrial researchers. The compound's lipophilic nature and hydrogen bonding capacity make it particularly interesting for designing molecules with improved blood-brain barrier permeability.

Recent publications have highlighted the use of this intermediate in developing potential treatments for neurodegenerative disorders, though specific therapeutic claims would require extensive clinical validation. The scientific community continues to explore novel synthetic methodologies involving CAS No. 1502162-73-3, particularly in the context of green chemistry approaches that minimize environmental impact while maintaining high yields and selectivity.

For researchers sourcing this material, it's important to verify the certificate of analysis (CoA) and consider the supplier's expertise in handling sensitive organic intermediates. The compound's purity, typically specified as ≥95% or ≥98%, significantly impacts its performance in downstream applications. Proper documentation of batch-to-batch consistency and storage conditions ensures reproducible results in research and development settings.

As the chemical industry moves toward more sustainable practices, the synthesis of Tert-butyl 4-hydroxy-2,2-dimethylpiperidine-1-carboxylate has seen innovations in catalytic processes and atom-efficient reactions. These developments align with broader trends in pharmaceutical manufacturing that emphasize reduced waste generation and improved energy efficiency. The compound's role in enabling these advancements underscores its importance in modern synthetic chemistry.

Future research directions for derivatives of CAS No. 1502162-73-3 may include exploration in bioconjugation chemistry and prodrug development, areas that have gained prominence in drug delivery system design. The compound's structural features offer multiple sites for click chemistry modifications, making it a promising candidate for creating targeted molecular probes and diagnostic agents in biomedical research.